2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile

• CAS No.: 406206-10-8
• Molecular Formula: C14H8F3NO2
• Molecular Weight: 279.21 g/mol
• IUPAC Name: 2-(3-hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H
• InChI Key: VQBGEBYOIZKGOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=CC(=C2C#N)C(F)(F)F)O

Description

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C14H8F3NO2 and its molecular weight is 279.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Resorcinol [44.0 g (0.4 mol)] is partly dissolved in 170 ml of N-methylpyrrolidone, and potassium hydroxide [min. 85% pure; 34.5 g (0.52 mol)] and then 2-chloro-6-(trifluoromethyl)benzonitrile [20.5 g (0.1 mol)] are added. The mixture is stirred at 60-65° C. for 2.5 h. After addition of 300 ml of toluene and 400 ml of water, the aqueous phase is separated off and extracted once more with 300 ml of toluene. The combined organic phases are dried over MgSO4 and, after filtration, concentrated. Digestion of the oily residue with 150 ml of water, filtration and drying affords pale brownish crystals.